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Compound of Interest

Compound Name: 2-(Tert-butyl)-4-nitrophenol

Cat. No.: B1268101

An In-depth Technical Guide to 2-(Tert-butyl)-4-
nitrophenol

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and reactivity of 2-(Tert-butyl)-4-nitrophenol. The information is
intended for use in research and development settings.

Core Chemical Properties

2-(Tert-butyl)-4-nitrophenol is a substituted nitrophenol compound. Its structure, featuring a
bulky tert-butyl group at the ortho position and an electron-withdrawing nitro group at the para
position relative to the hydroxyl group, gives it unique steric and electronic characteristics.[1]
These features make it a valuable intermediate in organic synthesis.[1]
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Property Value Reference
IUPAC Name 2-tert-butyl-4-nitrophenol [2]

CAS Number 6683-81-4 [1][21[3]
Molecular Formula C10H13NO3 [2]
Molecular Weight 195.21 g/mol [1][2]

, CC(C)(C)C1=C(C=CC(=C1)--
Canonical SMILES [2]
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Physical and Spectroscopic Properties

The physical properties of this compound are summarized below. Spectroscopic data is crucial
for its structural elucidation.

Table of Physical Properties:

Property Value Notes

[4] (Note: This is for the
isomer 4-tert-butyl-2-

Appearance Yellow crystalline solid nitrophenol, but
appearance is likely
similar)

Boiling Point Data not available

Melting Point Data not available

| Solubility | Soluble in organic solvents, insoluble in water |[4] (For isomer 4-tert-butyl-2-
nitrophenol) |

Spectroscopic Data:
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* 'H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals. The
nine equivalent protons of the tert-butyl group would appear as a sharp singlet, typically
around 1.3-1.4 ppm.[1] The aromatic protons would be observed further downfield.

e 13C NMR Spectroscopy: The carbon NMR spectrum provides confirmation of the molecular
structure. Signals for the tert-butyl group's quaternary and methyl carbons would appear
around 35 ppm and 30 ppm, respectively.[1] The aromatic carbons resonate in the 115-160
ppm range, with the carbons attached to the hydroxyl and nitro groups showing
characteristic shifts due to their electronic environments.[1]

Synthesis and Reactivity
Experimental Protocol: Synthesis via Nitration

The primary method for synthesizing substituted nitrophenols is through the nitration of the
corresponding phenol.[1] For 2-(Tert-butyl)-4-nitrophenol, the starting material is 2-tert-
butylphenol.

Methodology:

» Dissolution: Dissolve the starting material, 2-tert-butylphenol, in a suitable solvent such as
ethyl acetate.

e Cooling: Cool the reaction mixture in an ice bath to 0°C to control the exothermic reaction.

« Nitration: Add a nitrating agent, such as a mixture of nitric acid and sulfuric acid or nitric acid
in water, dropwise to the cooled solution while stirring.[5] The addition of a catalytic amount
of sodium nitrite (NaNO3z) can facilitate the reaction.[5]

o Reaction Monitoring: Monitor the reaction's progress using Thin Layer Chromatography
(TLC).

o Workup: Once the reaction is complete, quench the reaction by washing with an acidic
solution (e.g., 1N HCI) and then with water or brine.[5]

o Extraction & Drying: Extract the product into an organic layer. Dry the organic layer over an
anhydrous salt like magnesium sulfate (MgSQOa) or sodium sulfate (Na=S0a4).[5]
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 Purification: Remove the solvent under reduced pressure. The crude product can be further
purified by crystallization or column chromatography to yield pure 2-(Tert-butyl)-4-
nitrophenol.[5]
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Synthesis Workflow of 2-(Tert-butyl)-4-nitrophenol
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Structure-Reactivity Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(Tert-butyl)-4-nitrophenol chemical and physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268101#2-tert-butyl-4-nitrophenol-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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